Cas no 4334-88-7 (p-Ethoxycarbonylphenylboronic Acid)

Technical Introduction: p-Ethoxycarbonylphenylboronic Acid p-Ethoxycarbonylphenylboronic acid is a boronic acid derivative featuring an ethoxycarbonyl substituent at the para position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling efficient formation of carbon-carbon bonds in synthetic organic chemistry. The ethoxycarbonyl group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. It serves as a versatile intermediate in pharmaceuticals, agrochemicals, and material science applications. The product’s consistent purity and reliable performance make it a preferred choice for researchers requiring precise boronic acid reagents. Proper handling under inert conditions is recommended to maintain stability.
p-Ethoxycarbonylphenylboronic Acid structure
4334-88-7 structure
Product Name:p-Ethoxycarbonylphenylboronic Acid
CAS No:4334-88-7
MF:C9H11BO4
MW:193.992243051529
MDL:MFCD02179441
CID:44953
PubChem ID:24880750
Update Time:2025-05-27

p-Ethoxycarbonylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (4-Ethoxycarbonylphenyl)boronic acid
    • 4-Ethoxycarbonylphenylboronic acid
    • Ethyl 4-Boronobenzoat
    • 4-(Ethoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • 4-(Ethoxycarbonyl)phenylboronic Acid
    • 4-(Ethoxycarbonyl)benzeneboronic acid
    • 4-Ethoxycarbonylbenzeneboronic acid
    • p-Ethoxycarbonylphenylboronic Acid
    • 4-Carboethoxybenzeneboronic acid
    • 4-Boronobenzoic acid 1-ethyl ester
    • 4-(Ethoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • Benzoicacid, p-borono-, 1-ethyl ester (7CI,8CI)
    • Benzoic acid, p-borono-, ethyl ester(6CI)
    • Ethyl 4-boronobenzoate
    • [4-[(Ethyloxy)carbonyl]phenyl]boronic acid
    • A826253
    • 4-Ethoxycarbonylphenylboronoc acid
    • AB11136
    • 4-ethoxycarbonyl-phenyl boronic acid
    • 4334-88-7
    • 4-(2-ethoxycarbonyl)phenylboronic acid
    • [4-(ethoxycarbonyl)phenyl]boronic acid
    • (4-(ethoxycarbonyl)phenyl)boronic acid
    • 4-ethoxycarbonyl phenylboronic acid
    • AKOS004119211
    • AM20060342
    • {4-[(ethyloxy)carbonyl]phenyl}boronic acid
    • DTXSID10370241
    • AS-2307
    • (4-Ethoxycarbonylphenyl)BoronicAcid
    • J-515276
    • MFCD02179441
    • LA4EMV9J6S
    • CS-W000930
    • 4-ethoxycarbonylphenyl boronic acid
    • FT-0601788
    • Benzoic acid, 4-borono-, 1-ethyl ester
    • SCHEMBL5122
    • (4-ethoxycarbonylphenyl) boronic acid
    • 4-(ethoxycarbonyl)-phenyl boronic acid
    • Benzoic acid, p-borono-, ethyl ester
    • 4-ethoxycarbonyl-phenylboronic acid
    • 4-Athyloxycarbonylphenylboronsaure
    • Benzoic acid, p-borono-, 1-ethyl ester
    • 4-ethoxycarbonyl phenyl boronic acid
    • SY012740
    • ZLNFACCFYUFTLD-UHFFFAOYSA-N
    • NCGC00249522-01
    • E0868
    • 4-Ethoxy carbonyl phenylboronic acid
    • DB-028861
    • MDL: MFCD02179441
    • Inchi: 1S/C9H11BO4/c1-2-14-9(11)7-3-5-8(6-4-7)10(12)13/h3-6,12-13H,2H2,1H3
    • InChI Key: ZLNFACCFYUFTLD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 194.07500
  • Monoisotopic Mass: 194.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.21
  • Melting Point: 135 °C (dec.) (lit.)
  • Boiling Point: 355.5°C at 760 mmHg
  • Flash Point: 168.8℃
  • Refractive Index: 1.526
  • PSA: 66.76000
  • LogP: -0.45690
  • Solubility: Uncertain

p-Ethoxycarbonylphenylboronic Acid Security Information

p-Ethoxycarbonylphenylboronic Acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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p-Ethoxycarbonylphenylboronic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4334-88-7)4-Ethoxycarbonylphenylboronic acid
Order Number:sfd3800
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

p-Ethoxycarbonylphenylboronic Acid Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4334-88-7)4-Ethoxycarbonylphenylboronic acid
sfd3800
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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